Cas no 74416-84-5 (phenyl 5-butoxypyridine-2-carboxylate)
74416-84-5 structure
Product Name:phenyl 5-butoxypyridine-2-carboxylate
CAS No:74416-84-5
MF:C16H17NO3
MW:271.311084508896
CID:1768109
PubChem ID:3058037
Update Time:2025-04-21
phenyl 5-butoxypyridine-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- phenyl 5-butoxypyridine-2-carboxylate
- 74416-84-5
- DTXSID40225412
- 2-Pyridinecarboxylic acid, 5-butoxy-, phenyl ester
- 5-Butoxypicolinic acid phenyl ester
- Picolinic acid, 5-butoxy-, phenyl ester
-
- Inchi: 1S/C16H17NO3/c1-2-3-11-19-14-9-10-15(17-12-14)16(18)20-13-7-5-4-6-8-13/h4-10,12H,2-3,11H2,1H3
- InChI Key: ZOEAWCYGRJMSPW-UHFFFAOYSA-N
- SMILES: O(C1C=NC(C(=O)OC2C=CC=CC=2)=CC=1)CCCC
Computed Properties
- Exact Mass: 271.12091
- Monoisotopic Mass: 271.12084340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 7
- Complexity: 289
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 48.4Ų
Experimental Properties
- PSA: 48.42
phenyl 5-butoxypyridine-2-carboxylate Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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